Cas no 866137-38-4 (2-{11-methyl-13-oxo-1,8,10-triazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,8,11-pentaen-12-yl}ethyl hexanoate)

• Product Name: 2-{11-methyl-13-oxo-1,8,10-triazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,8,11-pentaen-12-yl}ethyl hexanoate
• CAS No: 866137-38-4
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 5710720
• PubChem ID: 3774895
• Update Time: 2023-10-14

2-{11-methyl-13-oxo-1,8,10-triazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,8,11-pentaen-12-yl}ethyl hexanoate Chemical and Physical Properties

Names and Identifiers

• AKOS005102621
• 2-{11-methyl-13-oxo-1,8,10-triazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,8,11-pentaen-12-yl}ethyl hexanoate
• 866137-38-4
• 2-(2-methyl-4-oxo-1,4-dihydropyrimido[1,2-a][1,3]benzimidazol-3-yl)ethyl hexanoate
• 2-(2-methyl-4-oxo-1H-pyrimido[1,2-a]benzimidazol-3-yl)ethyl hexanoate
• 8T-0288
• 2-{11-methyl-13-oxo-1,8,10-triazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,8,11-pentaen-12-yl}ethylhexanoate

• Inchi： 1S/C19H23N3O3/c1-3-4-5-10-17(23)25-12-11-14-13(2)20-19-21-15-8-6-7-9-16(15)22(19)18(14)24/h6-9H,3-5,10-12H2,1-2H3,(H,20,21)
• InChI Key： WBBQMACGOXFMAI-UHFFFAOYSA-N
• SMILES： O(C(CCCCC)=O)CCC1C(N2C3C=CC=CC=3N=C2NC=1C)=O

Computed Properties

• Exact Mass: 341.17394160g/mol
• Monoisotopic Mass: 341.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 73.2Ų